Cas no 2097949-66-9 (1-(2,4-difluorophenyl)propan-1-amine hydrochloride)

• Product Name: 1-(2,4-difluorophenyl)propan-1-amine hydrochloride
• CAS No: 2097949-66-9
• MF: C₉H₁₂ClF₂N
• MW: 207.6480884552
• CID: 5580879
• PubChem ID: 76045142
• Update Time: 2025-06-08

1-(2,4-difluorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)propan-1-amine hydrochloride
• 2097949-66-9
• SB78000
• F2167-2008
• SB49597
• starbld0037887
• AKOS026747637
• 1-(2,4-difluorophenyl)propan-1-amine;hydrochloride

• Inchi： 1S/C9H11F2N.ClH/c1-2-9(12)7-4-3-6(10)5-8(7)11;/h3-5,9H,2,12H2,1H3;1H
• InChI Key： YXYGIKPAUSGSLO-UHFFFAOYSA-N
• SMILES： Cl.FC1C=C(C=CC=1C(CC)N)F

Computed Properties

• Exact Mass: 207.0626334g/mol
• Monoisotopic Mass: 207.0626334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 1-(2,4-difluorophenyl)propan-1-amine hydrochloride

1-(2,4-Difluorophenyl)Propan-1-Amine Hydrochloride: A Comprehensive Overview

1-(2,4-Difluorophenyl)propan-1-amine hydrochloride, also known by its CAS number 2097949-66-9, is a chemical compound that has garnered significant attention in the fields of pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a fluorinated aromatic ring with an amine group, making it a versatile building block for various applications. Recent studies have highlighted its potential in drug discovery, particularly in the development of bioactive molecules with enhanced pharmacokinetic properties.

The chemical structure of 1-(2,4-difluorophenyl)propan-1-amine hydrochloride consists of a propaneamine moiety attached to a 2,4-difluorophenyl group. The presence of fluorine atoms at the 2 and 4 positions of the phenyl ring introduces electronic effects that can influence the compound's reactivity and stability. This makes it an attractive candidate for use in organic synthesis, where precise control over molecular properties is crucial. Researchers have explored its role as an intermediate in the synthesis of more complex molecules, leveraging its ability to undergo various nucleophilic and electrophilic reactions.

In terms of physical properties, 1-(2,4-difluorophenyl)propan-1-amine hydrochloride exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its hydrochloride form ensures good solubility in aqueous solutions, which is advantageous for applications in drug delivery systems. Recent advancements in analytical techniques have allowed for precise determination of its purity and stability under different storage conditions, further enhancing its reliability as a reagent in laboratory settings.

The synthesis of 1-(2,4-difluorophenyl)propan-1-amine hydrochloride typically involves a multi-step process that begins with the preparation of the corresponding amine precursor. This is followed by nucleophilic substitution or coupling reactions to introduce the 2,4-difluorophenyl group. Optimization of reaction conditions, such as temperature and solvent choice, has been a focus of recent studies to improve yield and purity. The use of microwave-assisted synthesis has also been reported, demonstrating faster reaction times and higher efficiency compared to traditional methods.

In the pharmaceutical industry, 1-(2,4-difluorophenyl)propan-1-amine hydrochloride has shown promise as a lead compound for developing drugs targeting various therapeutic areas. Its ability to modulate enzyme activity and receptor binding makes it a valuable tool in drug discovery programs. For instance, recent research has explored its potential as an inhibitor of kinases involved in cancer cell proliferation. Additionally, its role as a chiral auxiliary in asymmetric synthesis has been investigated, highlighting its versatility in creating enantiomerically pure compounds.

Beyond pharmaceutical applications, this compound has found utility in materials science, particularly in the development of advanced polymers and coatings. Its ability to form stable bonds with other functional groups enables the creation of materials with tailored mechanical and thermal properties. Recent studies have demonstrated its use as a crosslinking agent in polyurethane formulations, leading to improved adhesion and durability.

In conclusion, 1-(2,4-difluorophenyl)propan-1-amine hydrochloride, with its unique chemical properties and diverse applications, continues to be a focal point for researchers across multiple disciplines. As new synthetic methods and applications emerge, this compound is poised to play an increasingly important role in both academic research and industrial development.